(([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene

• Molecular Formula: C15H21BrO
• Molecular Weight: 297.23 g/mol
• IUPAC Name: [1-(bromomethyl)-4-methylcyclohexyl]oxymethylbenzene
• InChI: InChI=1S/C15H21BrO/c1-13-7-9-15(12-16,10-8-13)17-11-14-5-3-2-4-6-14/h2-6,13H,7-12H2,1H3
• InChI Key: JQGXQTNQAZPPOP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(CBr)OCC2=CC=CC=C2

Description

The compound "(([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene" features a bromomethyl-substituted cyclohexane ring linked via an oxymethyl group to a benzene ring. This structure combines aromatic and alicyclic moieties, making it a versatile intermediate in organic synthesis. Its bromomethyl group provides reactivity for nucleophilic substitutions, while the cyclohexyl and aromatic components contribute to steric and electronic properties. Such compounds are often used in pharmaceuticals, liquid crystals, and polymer precursors .

Preparation Methods

Synthetic Routes and Reaction Conditions:

Starting Materials: The synthesis of (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene typically begins with the preparation of 1-(Bromomethyl)-4-methylcyclohexanol.

Reaction with Benzyl Alcohol: The 1-(Bromomethyl)-4-methylcyclohexanol is then reacted with benzyl alcohol in the presence of a base such as sodium hydride or potassium carbonate. This reaction is typically carried out in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures.

Purification: The resulting product is purified using techniques such as column chromatography or recrystallization to obtain pure (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene.

Industrial Production Methods: In an industrial setting, the synthesis of (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems can also help in optimizing reaction conditions and scaling up the production process.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: The bromomethyl group in (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene can undergo nucleophilic substitution reactions with various nucleophiles such as amines, thiols, and alkoxides.

Oxidation Reactions: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as carboxylic acids or ketones.

Reduction Reactions: Reduction of the bromomethyl group can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride to form the corresponding methyl derivative.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium hydride, potassium carbonate, dimethylformamide (DMF), tetrahydrofuran (THF).

Oxidation: Potassium permanganate, chromium trioxide, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Major Products Formed:

Substitution: Amines, ethers, thioethers.

Oxidation: Carboxylic acids, ketones.

Reduction: Methyl derivatives.

Scientific Research Applications

Chemistry:

Organic Synthesis: (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene is used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: The compound can be used as a ligand in catalytic reactions to facilitate the formation of carbon-carbon and carbon-heteroatom bonds.

Biology:

Drug Development: The compound’s unique structure makes it a potential candidate for the development of new pharmaceuticals, particularly in targeting specific biological pathways.

Bioconjugation: It can be used to modify biomolecules such as proteins and nucleic acids for various biological applications.

Medicine:

Therapeutic Agents: Research is ongoing to explore the potential of (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene as a therapeutic agent for treating diseases such as cancer and infectious diseases.

Industry:

Materials Science: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Agrochemicals: It may be used in the synthesis of agrochemicals for crop protection and pest control.

Mechanism of Action

Molecular Targets and Pathways: The mechanism of action of (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene depends on its specific application. In drug development, it may interact with specific enzymes or receptors to modulate biological pathways. For example, it could inhibit the activity of a particular enzyme involved in disease progression or bind to a receptor to trigger a therapeutic response.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Cyclohexyl-Benzene Derivatives

a. 1-[4-(Iodomethyl)cyclohexyl]-4-methylbenzene ()

• Structure : Replaces bromine with iodine on the cyclohexyl ring.
• Synthesis : Prepared via coupling of 1-bromo-4-methylbenzene and 1-bromo-4-(iodomethyl)cyclohexane in diethyl ether.
• Applications : Intermediate for liquid crystals; iodine’s higher atomic radius may enhance polarizability in mesophases compared to bromine .

b. 1-(Bromomethyl)-4-cyclohexylbenzene ()

• Structure : Lacks the oxymethyl bridge, with bromomethyl directly attached to cyclohexylbenzene.
• Safety : Classified with unverified toxicological data, similar to brominated analogs like the target compound .

Key Comparison : Halogen choice (Br vs. I) affects reactivity and application. Bromine offers balanced reactivity and cost, while iodine may enhance mesophase stability in liquid crystals.

Oxygen-Linked Benzene Derivatives

a. 1-Bromo-4-((vinyloxy)methyl)benzene ()

• Structure : Vinyloxy group replaces the cyclohexyl-oxymethyl moiety.
• Synthesis : Palladium-catalyzed coupling yields 80% product.
• Reactivity : Vinyloxy groups enable polymerization or further functionalization, unlike the saturated cyclohexyl group in the target compound .

b. 1-(2-Bromoethoxy)-4-methylbenzene ()

• Structure : Ethoxy spacer with bromine at the terminal position.
• Applications : Used in alkylation reactions; the longer ethoxy chain increases flexibility compared to the rigid oxymethyl-cyclohexyl bridge .

Key Comparison : Oxygen-containing spacers (e.g., oxymethyl vs. ethoxy) influence steric hindrance and conformational flexibility, affecting reaction pathways.

Bromomethyl-Substituted Aromatic Compounds

a. 1-(Bromomethyl)-3,5-dimethoxybenzene ()

• Structure : Bromomethyl on a dimethoxybenzene ring.
• Synthesis : 60–96% yield via alkylation; methoxy groups enhance electron density, directing electrophilic substitutions .

b. 4-(Bromomethyl)benzaldehyde ()

• Structure : Bromomethyl and aldehyde groups on benzene.
• Reactivity : Aldehyde enables condensation reactions, contrasting with the target compound’s ether linkage .

Key Comparison : Electron-donating/withdrawing substituents (e.g., methoxy, aldehyde) alter electronic properties and regioselectivity in further reactions.

Cyclohexylidene and Methoxy Derivatives

a. 1-(Cyclohexylidenemethyl)-4-methoxybenzene ()

• Structure : Cyclohexylidene (unsaturated) instead of saturated cyclohexyl.
• Applications : Used in high-yield synthetic routes; unsaturation may facilitate conjugation in materials science .

b. 1,1'-(Cyclohexylidenemethylene)bis(4-methoxybenzene) ()

• Structure : Bis-methoxybenzene with a cyclohexylidene bridge.
• Properties : Enhanced rigidity from the bridged structure, suitable for supramolecular chemistry .

Key Comparison : Saturated vs. unsaturated cyclohexyl groups impact conjugation and material properties.

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Synthesis Yield	Applications	Reference
Target Compound	C₁₅H₁₉BrO₂	311.22 g/mol	Bromomethyl, oxymethyl, methyl	Not Reported	Pharmaceuticals, polymers
1-[4-(Iodomethyl)cyclohexyl]-4-methylbenzene	C₁₄H₁₇I	312.19 g/mol	Iodomethyl, methyl	Not Reported	Liquid crystals
1-Bromo-4-((vinyloxy)methyl)benzene	C₉H₉BrO	213.07 g/mol	Bromomethyl, vinyloxy	80%	Polymer precursors
1-(Bromomethyl)-3,5-dimethoxybenzene	C₉H₁₁BrO₂	231.09 g/mol	Bromomethyl, dimethoxy	60–96%	Alkylation intermediates
1-(Cyclohexylidenemethyl)-4-methoxybenzene	C₁₄H₁₈O	202.30 g/mol	Cyclohexylidene, methoxy	High	Materials science

Research Findings and Trends

• Halogen Impact : Bromine offers a balance of reactivity and stability, whereas iodine’s larger size enhances mesophase properties in liquid crystals .
• Spacer Groups : Ether linkages (e.g., oxymethyl vs. ethoxy) modulate rigidity and reaction pathways, critical for polymer design .
• Safety Considerations : Brominated compounds often lack comprehensive toxicological data, necessitating cautious handling .

Biological Activity

The compound (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene, also referred to by its CAS number 1282991-83-6, is a brominated derivative of benzene that has garnered interest in various fields, particularly in medicinal chemistry and organic synthesis. Its structural characteristics suggest potential biological activities that merit detailed exploration.

Chemical Structure and Properties

• Molecular Formula : C15H21BrO
• Molecular Weight : 297.23 g/mol
• CAS Number : 1282991-83-6

The compound features a bromomethyl group attached to a cyclohexyl ether linked to a benzene ring. This specific arrangement may influence its reactivity and interaction with biological systems.

The biological activity of (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene is primarily attributed to its ability to undergo nucleophilic substitution reactions. The bromine atom acts as a leaving group, facilitating the formation of new bonds with nucleophiles. This mechanism is crucial for the compound's potential interactions with various biological targets, including proteins and enzymes, which can lead to therapeutic effects or toxicity depending on the context of its use .

Antimicrobial Properties

Research has indicated that compounds with similar structural features exhibit significant antimicrobial activity. For instance, derivatives of brominated benzenes have been shown to possess antibacterial and antifungal properties. In one study, several synthesized compounds demonstrated effectiveness against various pathogens, suggesting that (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene could similarly exhibit such activities if tested .

Cytotoxicity and Pharmacological Potential

The cytotoxic effects of brominated compounds are well-documented. Studies have shown that halogenated organic compounds can induce apoptosis in cancer cell lines through various pathways, including oxidative stress and mitochondrial dysfunction. The specific interaction of (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene with cellular targets remains to be fully elucidated but represents a promising area for future research.

Synthesis and Characterization

A study focusing on the synthesis of related compounds highlighted the importance of the bromomethyl group in enhancing biological activity. The synthesis involved nucleophilic substitution reactions under controlled conditions, yielding products that were characterized using techniques such as NMR spectroscopy and mass spectrometry. These methods confirmed the successful incorporation of the desired functional groups, which are critical for biological interactions .

Comparative Analysis of Related Compounds

To better understand the potential activity of (([1-(Bromomethyl)-4-methylcyclohexyl]oxy)methyl)benzene, a comparative analysis with structurally similar compounds was conducted:

Compound Name	Molecular Formula	Notable Features
(([1-(Chloromethyl)-4-methylcyclohexyl]oxy)methyl)benzene	C15H21ClO	Chlorine substitution alters reactivity
(([1-(Iodomethyl)-4-methylcyclohexyl]oxy)methyl)benzene	C15H21IO	Iodine enhances halogen bonding capabilities
(([1-(Fluoromethyl)-4-methylcyclohexyl]oxy)methyl)benzene	C15H21F	Fluorine's electronegativity affects electronic properties

This table illustrates how variations in halogen substituents can influence both chemical behavior and biological activity.